Cas no 100877-58-5 (1H-Pyrrole, 2,5-dimethyl-1-octyl-)

• Product Name: 1H-Pyrrole, 2,5-dimethyl-1-octyl-
• CAS No: 100877-58-5
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 1126701
• Update Time: 2024-07-27

1H-Pyrrole, 2,5-dimethyl-1-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dimethyl-1-octyl-

• Inchi： 1S/C14H25N/c1-4-5-6-7-8-9-12-15-13(2)10-11-14(15)3/h10-11H,4-9,12H2,1-3H3
• InChI Key： RTNANYFAAVHDAO-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)C(C)=CC=C1C

Computed Properties

• Exact Mass: 207.19885

Experimental Properties

• Density: 0.87±0.1 g/cm3(Predicted)
• Boiling Point: 151-157 °C(Press: 15 Torr)
• PSA: 4.93
• pka: -0.28±0.70(Predicted)